5-(4-Cbz-Aminopheny)-3-cyanophenol, 95%

• IUPAC Name: benzyl N-[4-(3-cyano-5-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C21H16N2O3/c22-13-16-10-18(12-20(24)11-16)17-6-8-19(9-7-17)23-21(25)26-14-15-4-2-1-3-5-15/h1-12,24H,14H2,(H,23,25)
• InChI Key: GNFICKGKMDYNHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=CC(=C3)C#N)O
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol

Description

5-(4-Cbz-Aminopheny)-3-cyanophenol, 95% (5-4CbzAP-3CN) is an organic compound used in various scientific applications. It is a versatile building block for the synthesis of a wide range of compounds, and is used in the synthesis of a variety of pharmaceuticals, dyes, and other materials. 5-4CbzAP-3CN is a highly reactive compound and has been used in a variety of laboratory experiments.

Scientific Research Applications

5-(4-Cbz-Aminopheny)-3-cyanophenol, 95% has a wide range of applications in scientific research. It has been used in the synthesis of a variety of pharmaceuticals, dyes, and other materials. It is also used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of heterocyclic compounds. Furthermore, it has been used in the synthesis of polymers-drug conjugates, which are used in the delivery of drugs to specific sites in the body.

Mechanism of Action

The mechanism of action of 5-(4-Cbz-Aminopheny)-3-cyanophenol, 95% is not well understood. However, it is known that the compound is highly reactive and can undergo a variety of chemical reactions. It is also known that the compound can form complexes with other molecules, which can result in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Cbz-Aminopheny)-3-cyanophenol, 95% are still not well understood. However, some studies have suggested that the compound may have some anti-inflammatory and anti-tumor properties. In addition, the compound has been shown to inhibit the growth of certain types of bacteria.

Advantages and Limitations for Lab Experiments

5-(4-Cbz-Aminopheny)-3-cyanophenol, 95% has several advantages for use in laboratory experiments. It is a highly reactive compound, which makes it ideal for the synthesis of a wide range of compounds. In addition, it is relatively inexpensive and can be readily obtained from chemical suppliers. However, the compound is also highly toxic and should be handled with care.

Future Directions

There are a number of potential future directions for research involving 5-(4-Cbz-Aminopheny)-3-cyanophenol, 95%. One possibility is to explore the compound’s potential for use in drug delivery systems. Another potential area of research is to study the compound’s biochemical and physiological effects in greater detail. Additionally, further research could be conducted to explore the compound’s potential applications in the synthesis of a variety of materials. Finally, further studies could be conducted to explore the compound’s potential for use in the synthesis of peptides and peptidomimetics.

Synthesis Methods

5-(4-Cbz-Aminopheny)-3-cyanophenol, 95% can be synthesized in a two-step synthesis. The first step involves the reaction of 4-cyanobenzyl amine with 4-chlorobenzaldehyde in the presence of an acid catalyst. This reaction produces 4-cyanobenzyl-4-chlorobenzaldehyde. The second step involves the reaction of 4-cyanobenzyl-4-chlorobenzaldehyde with sodium hydroxide in the presence of a base catalyst. This reaction produces 5-(4-Cbz-Aminopheny)-3-cyanophenol, 95% as the main product.